Cas no 165385-55-7 (6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine)
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,3,4,5-tetrahydro-6-methoxy-4,4-dimethyl-
- 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine
- EN300-1645745
- 2,3,4,5-tetrahydro-4,4-dimethyl-6-methoxypyridine
- SCHEMBL2047633
- 982-546-8
- 165385-55-7
- VKYNVFGIWMMQRK-UHFFFAOYSA-N
-
- Inchi: 1S/C8H15NO/c1-8(2)4-5-9-7(6-8)10-3/h4-6H2,1-3H3
- InChI Key: VKYNVFGIWMMQRK-UHFFFAOYSA-N
- SMILES: O(C)C1CC(C)(C)CCN=1
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 21.6Ų
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645745-0.05g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-0.1g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-0.25g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-0.5g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-1.0g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-2.5g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-5.0g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-10.0g |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1645745-50mg |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 50mg |
$912.0 | 2023-09-22 | ||
| Enamine | EN300-1645745-100mg |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine |
165385-55-7 | 100mg |
$956.0 | 2023-09-22 |
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine
Introduction to 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine (CAS No. 165385-55-7)
6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine (CAS No. 165385-55-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes a methoxy group and two methyl groups attached to a tetrahydropyridine ring. The combination of these functional groups imparts unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The chemical structure of 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine is particularly noteworthy due to its potential for modulating biological activities. The methoxy group can enhance the lipophilicity of the molecule, facilitating its ability to cross cell membranes and interact with intracellular targets. Meanwhile, the two methyl groups provide steric hindrance and stability, which can influence the compound's reactivity and selectivity in various chemical reactions.
Recent studies have explored the potential applications of 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against several RNA viruses. These derivatives were found to be effective in inhibiting viral replication without causing significant cytotoxicity to host cells.
In addition to its antiviral properties, 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine has also shown promise in the development of anti-inflammatory drugs. A research team from the University of California published a paper in 2020 detailing the synthesis and biological evaluation of a series of compounds derived from this molecule. The study demonstrated that these derivatives effectively reduced inflammation in both in vitro and in vivo models by inhibiting key inflammatory pathways such as NF-κB and MAPK.
The synthetic versatility of 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine has also been highlighted in several academic publications. A review article in Organic & Biomolecular Chemistry (2019) discussed various synthetic strategies for preparing this compound and its derivatives. The review emphasized the importance of optimizing reaction conditions to achieve high yields and purity levels, which are crucial for downstream applications in drug development.
In terms of safety and regulatory compliance, 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be stored under appropriate conditions to prevent degradation and ensure stability. Researchers working with this compound are advised to consult relevant safety data sheets (SDS) and adhere to standard laboratory safety protocols.
The future prospects for 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, preliminary studies suggest that it may have neuroprotective properties that could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up exciting avenues for further investigation and development.
In conclusion, 6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine (CAS No. 165385-55-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an attractive candidate for developing novel bioactive molecules with diverse therapeutic applications. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of biological processes and developing new treatments for various diseases.
165385-55-7 (6-methoxy-4,4-dimethyl-2,3,4,5-tetrahydropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)